A novel DNA-templated click chemistry strategy for fluorescent detection of copper(ii) ions†
Chemical Communications Pub Date: 2011-11-22 DOI: 10.1039/C1CC16049D
Abstract
A novel fluorescent strategy has been developed for sensitive turn-on detection of Cu2+ based on high efficiency of DNA-templated organic synthesis, great specificity of
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Journal Name：Chemical Communications
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CAS no.: 4175-37-5
